Cas no 127224-05-9 (Acetic acid, difluoroiodo-, 1-methylethyl ester)

• Product Name: Acetic acid, difluoroiodo-, 1-methylethyl ester
• CAS No: 127224-05-9
• MF: C₅H₇F₂IO₂
• MW: 264.009161233902
• CID: 1221324
• PubChem ID: 4738502
• Update Time: 2025-04-20

Acetic acid, difluoroiodo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, difluoroiodo-, 1-methylethyl ester
• propan-2-yl 2,2-difluoro-2-iodoacetate
• AKOS002664191
• DTXSID00406220
• 127224-05-9
• SCHEMBL21768183
• USCJKAGGGHFJKF-UHFFFAOYSA-N

• Inchi： 1S/C5H7F2IO2/c1-3(2)10-4(9)5(6,7)8/h3H,1-2H3
• InChI Key： USCJKAGGGHFJKF-UHFFFAOYSA-N
• SMILES： IC(C(=O)OC(C)C)(F)F

Computed Properties

• Exact Mass: 263.94541
• Monoisotopic Mass: 263.94588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3